![molecular formula C12H15ClN2O B6181844 1-[3-(3,5-dimethyl-1,2-oxazol-4-yl)phenyl]methanamine hydrochloride CAS No. 2586196-55-4](/img/no-structure.png)
1-[3-(3,5-dimethyl-1,2-oxazol-4-yl)phenyl]methanamine hydrochloride
Description
Synthesis Analysis
Oxazole is an important heterocyclic nucleus having a wide spectrum of biological activities which drew the attention of researchers round the globe to synthesize various oxazole derivatives . The utility of oxazole as intermediates for the synthesis of new chemical entities in medicinal chemistry have been increased in the past few years . Complementary methods for direct arylation of oxazoles with high regioselectivity at both C-5 and C-2 have been developed for a wide range of aryl and heteroaryl bromides, chlorides, iodides, and triflates .Chemical Reactions Analysis
The chemical reactions involving oxazole derivatives are diverse. For instance, palladium-catalyzed C-5 arylation of oxazoles is preferred in polar solvents, whereas C-2 arylation is preferred in nonpolar solvents . A quaternary ammonium hydroxide ion exchange resin catalyzes the reaction of p-tolylsulfonylmethyl isocyanide (TosMIC) with aromatic aldehydes to give 5-aryloxazoles .Future Directions
The future directions of research on oxazole derivatives are promising. The increasing importance of oxazole in the field of medicinal chemistry has led to the synthesis of various oxazole derivatives and screening them for their various biological activities . The current research is focused on the diverse biological potential of oxazole derivatives .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[3-(3,5-dimethyl-1,2-oxazol-4-yl)phenyl]methanamine hydrochloride involves the reaction of 3,5-dimethyl-4-(chloromethyl)oxazole with 3-bromoanisole, followed by reduction of the resulting intermediate and subsequent reaction with 4-(aminomethyl)benzonitrile to yield the final product.", "Starting Materials": [ "3,5-dimethyl-4-(chloromethyl)oxazole", "3-bromoanisole", "sodium borohydride", "4-(aminomethyl)benzonitrile", "hydrochloric acid", "diethyl ether", "methanol" ], "Reaction": [ "Step 1: 3,5-dimethyl-4-(chloromethyl)oxazole is reacted with 3-bromoanisole in the presence of sodium borohydride and methanol to yield the intermediate 1-(3-bromo-4-methoxyphenyl)-3-(3,5-dimethyl-1,2-oxazol-4-yl)propan-1-ol.", "Step 2: The intermediate is then reduced using sodium borohydride and methanol to yield 1-(3-bromo-4-methoxyphenyl)-3-(3,5-dimethyl-1,2-oxazol-4-yl)propan-1-amine.", "Step 3: The final product is obtained by reacting 1-(3-bromo-4-methoxyphenyl)-3-(3,5-dimethyl-1,2-oxazol-4-yl)propan-1-amine with 4-(aminomethyl)benzonitrile in the presence of hydrochloric acid and diethyl ether, followed by precipitation with hydrochloric acid to yield 1-[3-(3,5-dimethyl-1,2-oxazol-4-yl)phenyl]methanamine hydrochloride." ] } | |
CAS RN |
2586196-55-4 |
Molecular Formula |
C12H15ClN2O |
Molecular Weight |
238.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
